Cas no 2227819-08-9 (methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate)

• Product Name: methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate
• CAS No: 2227819-08-9
• MF: C₇H₁₃FO₃
• MW: 164.174726247787
• CID: 5862230
• PubChem ID: 165696168
• Update Time: 2025-11-01

methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate
• EN300-1767938
• 2227819-08-9

• Inchi： 1S/C7H13FO3/c1-7(2,8)5(9)4-6(10)11-3/h5,9H,4H2,1-3H3/t5-/m0/s1
• InChI Key： UEJCODVSAFHMIR-YFKPBYRVSA-N
• SMILES： FC(C)(C)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 164.08487243g/mol
• Monoisotopic Mass: 164.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate

Introduction to Methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate (CAS No. 2227819-08-9)

Methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate, a compound with the chemical identifier CAS No. 2227819-08-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study in synthetic chemistry and medicinal chemistry.

The molecular structure of methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate features a five-carbon backbone with a chiral center at the third carbon, contributing to its stereochemical complexity. The presence of both a hydroxyl group and a fluorine atom introduces additional functional diversity, which is often exploited in the design of bioactive molecules. These structural features make it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate can play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. This has led to its incorporation into various research projects aimed at discovering novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. The stereochemistry at the third carbon provides a unique opportunity to develop enantiomerically pure compounds, which are often required for optimal therapeutic efficacy and minimal side effects. Researchers have been exploring various synthetic pathways to access this compound with high enantiomeric purity, leveraging advanced techniques such as asymmetric hydrogenation and enzymatic resolution.

The pharmaceutical industry has been particularly interested in fluorinated hydroxyl esters due to their role as key intermediates in the synthesis of antiviral and anticancer agents. The structural motif present in methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate aligns well with this demand, making it a promising building block for future drug development. Several studies have demonstrated its utility in constructing more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have also facilitated the design and optimization of derivatives of methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate. By employing molecular modeling techniques, researchers can predict the binding modes of this compound to various biological targets, thereby guiding the development of novel drug candidates. These computational studies have revealed that small modifications to the structure can significantly alter its pharmacological profile, opening up new avenues for therapeutic intervention.

The synthesis of methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate presents several challenges due to its stereochemical complexity and the presence of sensitive functional groups. However, recent methodologies have improved the efficiency and scalability of its production. For instance, catalytic hydrogenation techniques have been refined to achieve high enantiomeric excess during the reduction steps, while protecting group strategies have been optimized to preserve the integrity of both the hydroxyl and fluorine moieties.

Ongoing research is focused on expanding the applications of this compound beyond traditional pharmaceuticals. For example, its structural features make it a candidate for use in materials science, where fluorinated compounds are increasingly being explored for their unique properties. Additionally, there is growing interest in using such molecules as probes for biochemical pathways, helping researchers unravel complex biological processes.

The regulatory landscape for fluorinated compounds remains an area of active discussion, as agencies seek to balance innovation with safety considerations. However, methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate has emerged as a relatively well-understood molecule with established synthetic routes and potential therapeutic applications, positioning it as a valuable asset for researchers and drug developers.

In conclusion, methyl (3S)-4-fluoro-3-hydroxy-4-methylpentanoate (CAS No. 2227819-08-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration. As our understanding of its properties continues to grow, so too will its applications in drug discovery and beyond.